5,7-Dichloro-2-hydrazinylquinolin-8-ol

• IUPAC Name: 5,7-dichloro-2-hydrazinylquinolin-8-ol
• InChI: InChI=1S/C9H7Cl2N3O/c10-5-3-6(11)9(15)8-4(5)1-2-7(13-8)14-12/h1-3,15H,12H2,(H,13,14)
• InChI Key: GEMKVFRCPIKGPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1C(=CC(=C2O)Cl)Cl)NN
• Molecular Formula: C9H7Cl2N3O
• Molecular Weight: 244.07 g/mol
• CAS No.: 104926-84-3

Description

5,7-Dichloro-2-hydrazinylquinolin-8-ol is a quinoline derivative featuring a hydrazinyl (-NH-NH₂) substituent at the 2-position and hydroxyl (-OH) and chlorine atoms at the 8-, 5-, and 7-positions, respectively. The molecular formula is C₉H₆Cl₂N₃O, with a molecular weight of 255.07 g/mol.

Comparison with Similar Compounds

Substituent Effects on Solubility

• Dimethylaminomethyl Group: The tertiary amine may enhance solubility in acidic media via protonation, a trait absent in the hydrazinyl derivative .
• Methyl Group (Chlorquinaldol) : Reduces polarity, leading to lower aqueous solubility but better lipid compatibility for topical applications .

Chemical Reactivity and Metal Chelation

• Hydrazinyl Derivative: The -NH-NH₂ group is a strong chelator, likely forming stable complexes with transition metals (e.g., Fe³⁺, Cu²⁺), analogous to 8-hydroxyquinoline derivatives .
• Halquinol: Lacks a 2-position substituent but demonstrates chelation via the 8-hydroxyl and nitrogen atoms, though with weaker affinity compared to hydrazinyl derivatives .
• Pyridinylamino Substituent: The pyridine ring in the 2-position derivative enhances π-π stacking and metal coordination, useful in catalytic or medicinal chemistry .

Research Findings and Data

Crystal Structure and Hydrogen Bonding

• 5,7-Dichloroquinolin-8-ol (unsubstituted at 2-position) forms planar molecules with hydrogen-bonded dimers via O-H···N interactions . The hydrazinyl derivative is expected to exhibit more complex hydrogen-bonding networks due to additional -NH-NH₂ donors.